Cas no 51241-38-4 (Benzene, 1-chloro-3-(pentyloxy)-)

• Product Name: Benzene, 1-chloro-3-(pentyloxy)-
• CAS No: 51241-38-4
• MF: C₁₁H₁₅ClO
• MW: 198.689202547073
• CID: 362751
• PubChem ID: 53912821
• Update Time: 2025-04-19

Benzene, 1-chloro-3-(pentyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-3-(pentyloxy)-
• 1-chloro-3-pentoxybenzene
• 1-CHLORO-3-(PENTYLOXY)BENZENE
• AKOS014092287
• DTXSID50707613
• SCHEMBL8551026
• KESDBEGYAQDHHZ-UHFFFAOYSA-N
• 3-Chlorophenol, n-pentyl ether
• 51241-38-4

• Inchi： 1S/C11H15ClO/c1-2-3-4-8-13-11-7-5-6-10(12)9-11/h5-7,9H,2-4,8H2,1H3
• InChI Key： KESDBEGYAQDHHZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)OCCCCC

Computed Properties

• Exact Mass: 198.08125
• Monoisotopic Mass: 198.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23